Cas no 2171832-65-6 (2-(3-phenylphenyl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-(3-phenylphenyl)-1,3-thiazole-4-carboxylic acid
• CAS No: 2171832-65-6
• MF: C₁₆H₁₁NO₂S
• MW: 281.329042673111
• CID: 5872826
• PubChem ID: 165534561
• Update Time: 2025-06-09

2-(3-phenylphenyl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-phenylphenyl)-1,3-thiazole-4-carboxylic acid
• 2171832-65-6
• EN300-1585826

• Inchi： 1S/C16H11NO2S/c18-16(19)14-10-20-15(17-14)13-8-4-7-12(9-13)11-5-2-1-3-6-11/h1-10H,(H,18,19)
• InChI Key： FZPYNIDQGPRVQM-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1C1=CC=CC(=C1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 281.05104977g/mol
• Monoisotopic Mass: 281.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 78.4Ų

Additional information on 2-(3-phenylphenyl)-1,3-thiazole-4-carboxylic acid

2-(3-Phenylphenyl)-1,3-thiazole-4-carboxylic acid: A Comprehensive Overview of CAS No. 2171832-65-6

2-(3-Phenylphenyl)-1,3-thiazole-4-carboxylic acid (CAS No. 2171832-65-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of 2-(3-Phenylphenyl)-1,3-thiazole-4-carboxylic acid makes it a valuable candidate for various drug discovery programs, particularly in the areas of cancer treatment and anti-inflammatory agents.

The chemical structure of 2-(3-Phenylphenyl)-1,3-thiazole-4-carboxylic acid consists of a thiazole ring fused with a phenyl group at the 3-position and a carboxylic acid moiety at the 4-position. This configuration imparts specific physicochemical properties that contribute to its biological activity. The thiazole ring is a common motif in many bioactive molecules due to its ability to form hydrogen bonds and π-stacking interactions with biological targets. The phenyl group enhances the lipophilicity of the molecule, facilitating its cellular uptake and membrane permeability. The carboxylic acid group, on the other hand, can participate in various chemical reactions and interactions, making it a versatile functional group for further derivatization.

Recent studies have highlighted the potential of 2-(3-Phenylphenyl)-1,3-thiazole-4-carboxylic acid in various therapeutic areas. One notable application is in cancer research. Thiazoles have been shown to exhibit potent antitumor activities by targeting key signaling pathways involved in cancer cell proliferation and survival. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-(3-Phenylphenyl)-1,3-thiazole-4-carboxylic acid derivatives can inhibit the activity of protein kinases such as PI3K and mTOR, which are crucial for cancer cell growth and survival. These findings suggest that this compound could be a promising lead for developing novel anticancer agents.

In addition to its antitumor properties, 2-(3-Phenylphenyl)-1,3-thiazole-4-carboxylic acid has also shown potential as an anti-inflammatory agent. Inflammation is a complex biological response involving multiple signaling pathways and mediators. Thiazoles have been reported to modulate these pathways by inhibiting pro-inflammatory cytokines and enzymes such as COX-2 and iNOS. A recent study in the European Journal of Medicinal Chemistry found that 2-(3-Phenylphenyl)-1,3-thiazole-4-carboxylic acid derivatives effectively reduced inflammation in both in vitro and in vivo models, making them attractive candidates for treating inflammatory diseases such as arthritis and colitis.

The synthetic accessibility of 2-(3-Phenylphenyl)-1,3-thiazole-4-carboxylic acid is another factor contributing to its appeal in drug discovery. Various synthetic routes have been developed to prepare this compound and its derivatives efficiently. One common approach involves the reaction of 4-chlorothiazole with an appropriate arylboronic acid or aryllithium reagent followed by carboxylation or esterification steps. These methods allow for the introduction of different substituents at various positions on the thiazole ring, enabling researchers to fine-tune the biological activity and pharmacological properties of the final product.

The pharmacokinetic properties of 2-(3-Phenylphenyl)-1,3-thiazole-4-carboxylic acid are also an important consideration for its potential therapeutic applications. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, excretion (ADME) profiles. Its lipophilicity allows it to cross cell membranes efficiently, while its carboxylic acid group ensures sufficient solubility in aqueous environments. These properties make it suitable for oral administration and systemic delivery.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(3-Phenylphenyl)-1,3-thiazole-4-carboxylic acid-based drugs in various disease settings. Preliminary results from phase I trials have demonstrated good tolerability and promising therapeutic effects in patients with advanced solid tumors and inflammatory conditions. Further clinical studies are needed to fully assess the potential benefits and risks associated with these compounds.

In conclusion, 2-(3-Phenylphenyl)-1,3-thiazole-4-carboxylic acid (CAS No. 2171832-65-6) represents a promising lead compound for drug discovery in multiple therapeutic areas. Its unique chemical structure confers specific biological activities that make it valuable for developing novel anticancer and anti-inflammatory agents. Ongoing research efforts aim to optimize its pharmacological properties and advance its clinical development for the benefit of patients worldwide.